O-Demethylrenierone
Overview
Description
O-Demethylrenierone is a natural product found in Cribrochalina with data available.
Scientific Research Applications
Cytotoxic Properties
Anti-Inflammatory Activity
Studies have also revealed the anti-inflammatory potential of O-Demethylrenierone. Its derivatives have been shown to regulate inflammation in the intestinal system, particularly in models of human epithelial and macrophage co-cultures. This indicates its potential application in treating inflammatory diseases, including inflammatory bowel disease (Kim et al., 2021).
Immunomodulatory Effects
There is evidence suggesting that compounds structurally related to O-Demethylrenierone, such as Demethylzeylasteral, exhibit immunosuppressive activities. This suggests the possibility of O-Demethylrenierone or its derivatives being explored for immunomodulatory properties, especially in organ transplantation and autoimmune disorders (Xu et al., 2009).
Potential in Neuroprotection
Compounds related to O-Demethylrenierone, such as 3-O-demethylswertipunicoside, have shown protective effects against oxidative stress and apoptosis in neurological models. This suggests that O-Demethylrenierone might also have potential applications in neuroprotection and the treatment of neurodegenerative diseases (Zhou et al., 2013).
properties
Product Name |
O-Demethylrenierone |
|---|---|
Molecular Formula |
C16H15NO5 |
Molecular Weight |
301.29 g/mol |
IUPAC Name |
(5-hydroxy-6-methyl-7,8-dioxoisoquinolin-1-yl)methyl (Z)-2-methylbut-2-enoate |
InChI |
InChI=1S/C16H15NO5/c1-4-8(2)16(21)22-7-11-12-10(5-6-17-11)13(18)9(3)14(19)15(12)20/h4-6,18H,7H2,1-3H3/b8-4- |
InChI Key |
UHGGVLIEIYEISB-YWEYNIOJSA-N |
Isomeric SMILES |
C/C=C(/C)\C(=O)OCC1=NC=CC2=C1C(=O)C(=O)C(=C2O)C |
Canonical SMILES |
CC=C(C)C(=O)OCC1=NC=CC2=C1C(=O)C(=O)C(=C2O)C |
synonyms |
O-demethylrenierone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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